Cas no 590-42-1 (2-isothiocyanato-2-methylpropane)

2-isothiocyanato-2-methylpropane structure
590-42-1 structure
Product Name:2-isothiocyanato-2-methylpropane
CAS No:590-42-1
MF:C5H9NS
MW:115.196659803391
MDL:MFCD00004816
CID:82609
PubChem ID:24855161
Update Time:2025-07-25

2-isothiocyanato-2-methylpropane Chemical and Physical Properties

Names and Identifiers

    • tert-butyl isothiocyanate
    • T-Butyl-Isothiocyanate
    • 2-isothiocyanato-2-methyl-propan
    • 2-Isothiocyanato-2-methylpropane
    • Isothiocyanic acid, tert-butyl ester
    • BUTYL ISOTHIOCYANATE, TERT-(SG) PrintBack
    • T-BUTYL ISOTHIOCYANATE
    • 1,1-Dimethylethyl isothiocyanate
    • tert-butylisothiocyanate
    • BP-12928
    • EN300-49543
    • CHEMBL1908216
    • A832130
    • F8889-8274
    • butyl isothiocyanate, tert-
    • T-BUTYLISOTHIOCYANATE
    • tert.-Butyl Isothiocyanate
    • EINECS 209-682-6
    • Propane, 2-isothiocyanato-2-methyl-
    • 590-42-1
    • tertiary butyl isothiocyanate
    • DTXSID9060441
    • FT-0612724
    • SCHEMBL330601
    • 1,1-Dimethylethyl isothiocyanate; tert-Butyl isothiocyanate
    • AKOS000101196
    • tert butyl isothiocyanate
    • tert-butyliso thiocyanate
    • 2-Isothiocyanato-2-methylpropane #
    • AS-16156
    • InChI=1/C5H9NS/c1-5(2,3)6-4-7/h1-3H
    • AMY23377
    • 2-isothiocyanato-2-methyl-propane
    • NS00034069
    • D95911
    • tert-Butyl isothiocyanate, 99%
    • MFCD00004816
    • BBL027481
    • DB-053309
    • STL371937
    • 2-isothiocyanato-2-methylpropane
    • MDL： MFCD00004816
    • Inchi： 1S/C5H9NS/c1-5(2,3)6-4-7/h1-3H3
    • InChI Key： ZFWFRTVIIMTOLY-UHFFFAOYSA-N
    • SMILES： S=C=NC(C)(C)C
    • BRN： 1361854

Computed Properties

  • Exact Mass: 115.04600
  • Monoisotopic Mass: 115.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Colorless to light yellow liquid
  • Density: 0.908 g/mL at 25 °C(lit.)
  • Melting Point: 10.5-11.5 °C (lit.)
  • Boiling Point: 30-32 °C/10 mmHg(lit.)
  • Flash Point: Fahrenheit: 100.4 ° f
    Celsius: 38 ° c
  • Refractive Index: n20/D 1.48(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 44.45000
  • LogP: 1.88770
  • Sensitiveness: Moisture Sensitive

2-isothiocyanato-2-methylpropane Security Information

2-isothiocyanato-2-methylpropane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isothiocyanato-2-methylpropane Pricemore >>

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2-isothiocyanato-2-methylpropane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:590-42-1)TERT-BUTYL ISOTHIOCYANATE
Order Number:sfd21455
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:590-42-1)2-isothiocyanato-2-methylpropane
Order Number:A1207846
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):284.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:590-42-1)TERT-BUTYL ISOTHIOCYANATE
sfd21455
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:590-42-1)2-isothiocyanato-2-methylpropane
A1207846
Purity:99%
Quantity:50g
Price ($):284.0
Email